Cas no 1805176-84-4 (Ethyl 6-cyano-5-mercaptonicotinate)

• Product Name: Ethyl 6-cyano-5-mercaptonicotinate
• CAS No: 1805176-84-4
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4904017
• Update Time: 2025-05-26

Ethyl 6-cyano-5-mercaptonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-5-mercaptonicotinate

• Inchi： 1S/C9H8N2O2S/c1-2-13-9(12)6-3-8(14)7(4-10)11-5-6/h3,5,14H,2H2,1H3
• InChI Key： UYSSKNCBFGRREN-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)N=CC(C(=O)OCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.3
• Topological Polar Surface Area: 64

Additional information on Ethyl 6-cyano-5-mercaptonicotinate

Ethyl 6-cyano-5-mercaptonicotinate (CAS No. 1805176-84-4): A Comprehensive Overview

Ethyl 6-cyano-5-mercaptonicotinate (CAS No. 1805176-84-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and agrochemicals. Its molecular structure, featuring both cyano and mercapto functional groups, makes it a versatile intermediate in synthetic chemistry.

The Ethyl 6-cyano-5-mercaptonicotinate molecule consists of a nicotinic acid derivative with an ethyl ester at the carboxyl group, a cyano group at the sixth carbon position, and a thiol group at the fifth carbon position. This arrangement imparts distinct reactivity and biological activity, making it a valuable building block for further chemical modifications. The presence of both electron-withdrawing cyano and electron-donating mercapto groups enhances its utility in diverse synthetic pathways, enabling the construction of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the nicotinic acid scaffold. Nicotinic acid derivatives have been extensively studied for their effects on metabolic pathways, particularly in relation to glucose and lipid metabolism. The addition of a cyano group to the nicotinic acid core can influence its binding affinity to various biological targets, potentially leading to new therapeutic applications. Additionally, the mercapto group introduces a reactive site that can be exploited for further derivatization, allowing for the creation of novel analogs with tailored biological activities.

One of the most compelling aspects of Ethyl 6-cyano-5-mercaptonicotinate is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop new inhibitors targeting enzymes involved in inflammatory and metabolic disorders. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent anti-inflammatory properties by modulating cyclooxygenase (COX) and lipoxygenase (LOX) pathways. These findings highlight the compound's potential as a lead structure for drug discovery initiatives aimed at addressing chronic inflammatory conditions.

The cyano group in Ethyl 6-cyano-5-mercaptonicotinate also plays a crucial role in its chemical reactivity. The cyano moiety can participate in nucleophilic addition reactions, allowing for the introduction of various functional groups at different positions within the molecule. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity. Furthermore, the thiol group can undergo oxidation-reduction reactions, providing another avenue for structural diversification and functionalization.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of Ethyl 6-cyano-5-mercaptonicotinate. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient transformations of this compound into more complex derivatives. These methods have opened up new possibilities for designing molecules with enhanced pharmacological properties. For example, palladium-catalyzed coupling reactions have been employed to introduce aryl or heteroaryl groups at strategic positions within the molecule, thereby modulating its interactions with biological targets.

The agrochemical sector has also recognized the potential of Ethyl 6-cyano-5-mercaptonicotinate as a key intermediate in developing novel pesticides and crop protection agents. Nicotinic acid derivatives are well-known for their insecticidal properties due to their ability to interact with insect nervous system receptors. By incorporating additional functional groups such as cyano and mercapto moieties, researchers aim to enhance the efficacy and selectivity of these compounds against target pests while minimizing environmental impact.

In conclusion, Ethyl 6-cyano-5-mercaptonicotinate (CAS No. 1805176-84-4) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further chemical modifications aimed at developing novel bioactive molecules. The growing body of research on nicotinic acid derivatives underscores their significance in addressing various therapeutic challenges. As synthetic methodologies continue to evolve, Ethyl 6-cyano-5-mercaptonicotinate is poised to play an increasingly important role in drug discovery and agricultural innovation.